Cas no 79896-35-8 (rac-trans-3-Dechloro Sertraline Hydrochloride)

• Product Name: rac-trans-3-Dechloro Sertraline Hydrochloride
• CAS No: 79896-35-8
• MF: C₁₇H₁₉Cl₂N
• MW: 308.25
• CID: 5089149
• PubChem ID: 70487342
• Update Time: 2024-10-27

rac-trans-3-Dechloro Sertraline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-​Naphthalenamine, 4-​(4-​chlorophenyl)​-​1,​2,​3,​4-​tetrahydro-​N-​methyl-​, hydrochloride, (1R-​trans)​-
• rac-trans-3-Dechloro Sertraline Hydrochloride
• SCHEMBL10989815
• trans-4-(4-Chlorophenyl)-1,2,3,4-tetrahydro-N-methyl-1-naphthalenamine
• rac-trans-3-DechloroSertralineHydrochloride
• 79896-35-8

• Inchi： 1S/C17H18ClN.ClH/c1-19-17-11-10-14(12-6-8-13(18)9-7-12)15-4-2-3-5-16(15)17;/h2-9,14,17,19H,10-11H2,1H3;1H/t14-,17+;/m0./s1
• InChI Key： QTILPEMKUQBCMU-SQQLFYIASA-N
• SMILES： C1[C@@H](NC)C2=CC=CC=C2[C@H](C2=CC=C(C=C2)Cl)C1.Cl

Computed Properties

• Exact Mass: 307.0894550g/mol
• Monoisotopic Mass: 307.0894550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tametralines